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Compound of Interest

Compound Name: FN-439 TFA

Cat. No.: B15573823 Get Quote

Application Notes and Protocols for FN-439 TFA
in Cell Culture
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of FN-439 TFA stock

solutions for use in cell culture experiments. FN-439 TFA is a selective inhibitor of collagenase-

1 (MMP-1), a key enzyme implicated in cancer progression and inflammatory diseases.

FN-439 TFA: Quantitative Data Summary
For ease of reference and accurate preparation of experimental solutions, the following table

summarizes the key quantitative data for FN-439 TFA.
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Property Value Notes

Molecular Weight 604.58 g/mol [1]

Use this value for accurate

molar concentration

calculations.

IC50 1 µM for collagenase-1[1]

The half maximal inhibitory

concentration against its

primary target.

Recommended Solvent Dimethyl sulfoxide (DMSO)

High-purity, anhydrous DMSO

is recommended for preparing

stock solutions.

Suggested Stock

Concentration
10 mM

A common starting

concentration for creating

working solutions.

Typical Working Concentration 1 - 10 µM

This range should be

optimized depending on the

cell line and assay.

Storage of Stock Solution
-20°C for up to 1 month[1] or

-80°C for up to 6 months[1]

Aliquot to avoid repeated

freeze-thaw cycles. Protect

from light.

Experimental Protocols
Safety Precautions
FN-439 TFA is supplied as a trifluoroacetate (TFA) salt. TFA is a strong, corrosive acid and

requires careful handling.

Handling: Always handle FN-439 TFA powder and concentrated stock solutions inside a

certified chemical fume hood.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

goggles, and chemical-resistant gloves (nitrile or neoprene).
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Waste Disposal: Dispose of all waste materials containing FN-439 TFA and TFA according to

your institution's hazardous waste disposal guidelines.

Preparation of a 10 mM FN-439 TFA Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of FN-439 TFA in DMSO.

Materials:

FN-439 TFA powder

Anhydrous, sterile dimethyl sulfoxide (DMSO)

Sterile, DNase/RNase-free microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Procedure:

Equilibrate: Allow the vial of FN-439 TFA powder to reach room temperature before opening

to prevent condensation of moisture.

Weighing: In a chemical fume hood, carefully weigh the desired amount of FN-439 TFA
powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 6.046 mg of FN-
439 TFA.

Calculation:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight (

g/mol )

Mass (mg) = 10 mM x 1 mL x 604.58 g/mol = 6.0458 mg

Dissolution: Add the appropriate volume of sterile DMSO to the weighed FN-439 TFA
powder. For a 10 mM solution from 6.046 mg, add 1 mL of DMSO.
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Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming (e.g., in a 37°C water bath for a few minutes) can be used to aid dissolution if

necessary, but check the product datasheet for any temperature sensitivity.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge

tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-

term storage (up to 6 months)[1]. Protect from light.

Preparation of Working Solutions for Cell Culture
Working solutions are prepared by diluting the high-concentration stock solution into cell culture

medium.

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM FN-439 TFA stock solution at room

temperature.

Serial Dilution (Recommended): To avoid precipitation of the compound, it is recommended

to perform an intermediate dilution of the stock solution in cell culture medium before

preparing the final working concentration.

Final Dilution: Add the appropriate volume of the diluted stock solution to your cell culture

medium to achieve the desired final concentration. For example, to prepare 1 mL of a 10 µM

working solution from a 10 mM stock, you would perform a 1:1000 dilution (add 1 µL of the

10 mM stock to 999 µL of cell culture medium).

Vehicle Control: It is crucial to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as your experimental samples to

account for any effects of the solvent on the cells. The final DMSO concentration in cell

culture should ideally be kept below 0.1% (v/v) to minimize cytotoxicity.
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Collagenase-1 (MMP-1) Signaling Pathway
The following diagram illustrates a simplified signaling pathway involving collagenase-1 (MMP-

1) in the context of cancer and inflammation. Pro-inflammatory cytokines can induce the

expression of MMP-1, which then degrades type I collagen in the extracellular matrix,

facilitating processes like tumor cell invasion and angiogenesis.
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Simplified Collagenase-1 (MMP-1) Signaling Pathway
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Workflow for FN-439 TFA Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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